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Compound of Interest

Compound Name: Glycol dimercaptoacetate

Cat. No.: B089767 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Glycol dimercaptoacetate (GDMA), also known as ethylene glycol bis(thioglycolate), is a

chemical compound with the formula C₆H₁₀O₄S₂. It is characterized by the presence of two

thiol (-SH) functional groups, making it a reactive molecule with applications in various fields,

including polymer chemistry and as a crosslinking agent. For its application in drug

development and other sensitive areas, a thorough understanding of its thermal stability and

decomposition profile is critical to ensure safety, efficacy, and stability of the final products. This

guide provides a comprehensive overview of the available technical information regarding the

thermal properties of Glycol dimercaptoacetate.

Physicochemical Properties
A summary of the key physicochemical properties of Glycol dimercaptoacetate is presented

in Table 1.
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Property Value Reference

CAS Number 123-81-9 [1]

Molecular Formula C₆H₁₀O₄S₂ [1]

Molecular Weight 210.27 g/mol [1]

Appearance
Colorless to pale yellow liquid

with a distinct odor
[2]

Boiling Point 137-139 °C at 2 mmHg [3]

Density 1.313 g/mL at 25 °C [3]

Solubility
Soluble in water and organic

solvents
[2]

Thermal Stability and Decomposition
Direct and specific quantitative data from thermogravimetric analysis (TGA) or differential

scanning calorimetry (DSC) for pure Glycol dimercaptoacetate is not readily available in the

reviewed literature. However, information from safety data sheets and studies on structurally

related compounds provides valuable insights into its thermal behavior.

General Stability:

Glycol dimercaptoacetate is generally stable under recommended storage conditions, which

include keeping it in a tightly sealed container in a cool, dry, and well-ventilated area, away

from sources of heat and ignition.[1] It is also sensitive to air and should be stored under an

inert atmosphere.[1]

Conditions to Avoid:

Excess Heat: Elevated temperatures can induce decomposition.

Exposure to Air: The thiol groups are susceptible to oxidation.

Incompatible Materials: Contact with strong bases and strong oxidizing agents should be

avoided.[1]
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Hazardous Decomposition Products:

When heated to decomposition, Glycol dimercaptoacetate is expected to emit toxic fumes.[4]

The primary hazardous decomposition products include:

Carbon monoxide (CO)

Carbon dioxide (CO₂)

Sulfur oxides (SOx)[1]

Insights from Related Compounds
A study on the thermal characterization of polymer microspheres functionalized with thioglycolic

acid provides some indication of the thermal stability of molecules containing mercaptoacetate

groups. The study found that the incorporation of thiol groups enhanced the thermal stability of

the polymers. The functionalized microspheres exhibited thermal stability in the range of 270–

290 °C, as determined by the temperature at which 5% mass loss occurred (T₅%).[2] While this

data is for a polymeric system, it suggests that the mercaptoacetate moiety itself possesses a

degree of thermal robustness.

Table 2: Illustrative Thermal Stability of Thiol-Functionalized Polymers

Material Onset Decomposition Temperature (T₅%)

Poly(GMA-co-TRIM) (Initial Copolymer) 238 °C

Poly(GMA-co-1,4DMB) (Initial Copolymer) 269 °C

Thiol-Functionalized Microspheres 270–290 °C

Data from a study on polymer microspheres and

is intended for illustrative purposes only.[2]

Hypothetical Thermal Decomposition Pathway
The thermal decomposition of Glycol dimercaptoacetate likely proceeds through a complex

series of reactions involving the ester and thiol functional groups. A plausible, though

hypothetical, pathway could involve initial homolytic cleavage of the C-S or S-H bonds, which
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are generally weaker than C-C, C-O, or C-H bonds. This would generate radical intermediates

that could then propagate further decomposition reactions. The ester groups could undergo

cleavage to form carboxylic acids and other fragments. The final decomposition products would

be small gaseous molecules such as CO, CO₂, and sulfur oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biodegradation tests of mercaptocarboxylic acids, their esters, related divalent sulfur
compounds and mercaptans - PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. Rapidly Analyze a Wide Range of Glycol Ethers by GC-MS Using the New Rxi-1301Sil MS
Column [restek.com]

4. shimadzu.com [shimadzu.com]

To cite this document: BenchChem. [In-Depth Technical Guide: Thermal Stability and
Decomposition of Glycol Dimercaptoacetate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b089767#thermal-stability-and-decomposition-of-
glycol-dimercaptoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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